Cas no 312266-61-8 (6-amino-3-methyl-4-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-amino-3-methyl-4-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 312266-61-8
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• MDL: MFCD00245325
• CID: 3059442
• PubChem ID: 600131
• Update Time: 2025-06-14

6-amino-3-methyl-4-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-methyl-4-phenyl-2,4-dihydro-pyrano[2,3-c ]pyrazole-5-carbonitrile
• 6-amino-3-methyl-4-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• STK347867
• SR-01000508004
• SCHEMBL9900112
• IDI1_014180
• 6-Amino-3-methyl-4-phenyl-2,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile
• AKOS000310145
• EN300-229722
• HMS1438O21
• CCG-237976
• 6-Amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• MFCD00245325
• 6-AMINO-3-METHYL-4-PHENYL-4H-PYRANO[3,2-D]PYRAZOLE-5-CARBONITRILE
• 6-amino-2,4-dihydro-3-methyl-4-phenylpyrano[2,3-c]pyrazole-5-carbonitrile
• InChI=1/C14H12N4O/c1-8-11-12(9-5-3-2-4-6-9)10(7-15)13(16)19-14(11)18-17-8/h2-6,12H,16H2,1H3,(H,17,18)
• Maybridge3_002793
• MS-11058
• 4H-Pyrazolo[3,4-b]pyran-5-carbonitrile, 6-amino-3-methyl-4-phenyl-
• G38133
• 312266-61-8
• SR-01000508004-1
• 81000-11-5
• NCGC00422004-01
• CS-0280157
• AKOS016043020
• 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• CHEMBL4292411
• 6-amino-3-methyl-4-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-AMINO-3-METHYL-4-PHENYL-2H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
• AKOS000297091
• BBL028458
• NS00016452
• XOPHPVPLGMSODQ-UHFFFAOYSA-
• C14H12N4O
• 6-Amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile #

• MDL： MFCD00245325
• Inchi： 1S/C14H12N4O/c1-8-11-12(9-5-3-2-4-6-9)10(7-15)13(16)19-14(11)18-17-8/h2-6,12H,16H2,1H3,(H,17,18)
• InChI Key： XOPHPVPLGMSODQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C2C1=NNC=2C)N

Computed Properties

• Exact Mass: 252.10111102Da
• Monoisotopic Mass: 252.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 6-amino-3-methyl-4-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

Comprehensive Overview of 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 312266-61-8)

The compound 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 312266-61-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrano[2,3-c]pyrazole core, has attracted attention due to its versatile reactivity and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly as a scaffold for designing novel kinase inhibitors and antioxidant agents.

In recent years, the demand for heterocyclic compounds like 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile has surged, driven by advancements in medicinal chemistry and green synthesis. This compound’s carbonitrile and amino functional groups make it a valuable intermediate for constructing more complex molecules. Its relevance to cancer research and neurodegenerative diseases has also been highlighted in several studies, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 312266-61-8 is often synthesized via multicomponent reactions (MCRs), a technique favored for its efficiency and atom economy. This aligns with the growing emphasis on sustainable chemistry, a topic frequently searched by professionals in the field. The compound’s pyrazole ring is particularly noteworthy, as pyrazole derivatives are known for their anti-inflammatory and antimicrobial properties, making them a hotspot in drug development.

Another area of interest is the compound’s potential application in material science. Its conjugated system and rigid structure suggest utility in organic electronics, such as OLEDs or photovoltaic cells. This dual applicability in pharmaceuticals and advanced materials underscores its interdisciplinary importance, a key point for researchers searching for multifunctional compounds.

For those investigating structure-activity relationships (SAR), 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile offers a rich template for modification. Substitutions at the phenyl or amino groups can yield derivatives with enhanced bioavailability or target selectivity. Such explorations are frequently queried in cheminformatics databases, reflecting the compound’s relevance in computational drug design.

In summary, CAS No. 312266-61-8 represents a promising candidate for both therapeutic and technological innovations. Its synthesis, properties, and applications align with contemporary research priorities, including green chemistry, personalized medicine, and smart materials. As interest in heterocyclic scaffolds continues to grow, this compound is poised to remain a focal point in scientific discourse.